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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B1667198

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like BMS-303141 are paramount for laboratory safety and
environmental protection. This guide provides essential logistical information and step-by-step
procedures for the safe disposal of BMS-303141, ensuring compliance with standard
laboratory safety protocols.

Essential Safety and Handling Information

BMS-303141 is a potent and cell-permeable inhibitor of ATP-citrate lyase (ACL).[1][2] While
specific toxicity data is limited in publicly available resources, safety information from suppliers
indicates that BMS-303141 is classified as hazardous to the aquatic environment, with long-
lasting effects. Therefore, it is crucial to prevent its release into the environment.

Before handling, it is imperative to consult the Safety Data Sheet (SDS) provided by the
supplier. Personal protective equipment (PPE), including a lab coat, safety glasses, and gloves,
should be worn at all times.

Key Handling & Storage Data:
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Parameter

Information

Source

Chemical Name

3,5-Dichloro-2-hydroxy-N-(4-
methoxy[1,1'-biphenyl]-3-yI)-

benzenesulfonamide

[3]

Molecular Weight 424.30 g/mol [1]
Appearance White to beige powder

Storage Store at 2-8°C

Solubility Soluble in DMSO (=20 mg/mL) 4]

and Ethanol

Hazard Codes

H413: May cause long lasting

harmful effects to aquatic life

Precautionary Codes

P273: Avoid release to the
environment. P501: Dispose of
contents/ container in
accordance with local/
regional/ national/ international

regulations.

Step-by-Step Disposal Protocol

The following procedure is a general guideline. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific local regulations.

1. Preparation for Disposal:

o Segregate Waste: Designate a specific, clearly labeled waste container for BMS-303141 and
any materials contaminated with it. This includes unused solid compound, solutions,
contaminated pipette tips, tubes, and gloves.

o Consult SDS: Review the Safety Data Sheet (SDS) for any specific disposal instructions

from the manufacturer.

2. Disposal of Solid (Neat) Compound:
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» Container: Place the original vial or a securely sealed container with the remaining solid
BMS-303141 into the designated chemical waste container.

» Labeling: Ensure the waste container is labeled with the full chemical name ("BMS-303141")
and the appropriate hazard warnings.

3. Disposal of Solutions (e.g., in DMSO):

e Do Not Pour Down the Drain: Due to its aquatic toxicity, solutions containing BMS-303141
must not be disposed of in the sink.

e Aqueous Waste: For dilute aqueous solutions from cell culture experiments, collect all media
and buffers in a dedicated, sealed liquid waste container.

e Organic Solvent Waste: For solutions of BMS-303141 in organic solvents like DMSO, collect
them in a designated solvent waste container that is compatible with the solvent.

o Labeling: Clearly label the liquid waste container with the chemical name, solvent (e.g.,
"BMS-303141 in DMSQ"), estimated concentration, and appropriate hazard symbols.

4. Disposal of Contaminated Labware:

o Solid Waste: All disposable items that have come into contact with BMS-303141 (e.g.,
pipette tips, serological pipettes, microfuge tubes, gloves, bench paper) should be collected
in a designated solid chemical waste bag or container.

o Sharps: Needles or other sharps contaminated with BMS-303141 should be placed in a
designated sharps container for chemical waste.

5. Final Disposal:

¢ Arrange for Pickup: Once the waste container is full, arrange for its collection by your
institution's EHS or a licensed chemical waste disposal company. Follow all institutional
procedures for waste pickup requests.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of BMS-
303141.
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Start: Identify BMS-303141 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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